Cas no 1806001-31-9 (Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806001-31-9
• MF: C₁₀H₈F₃N₃O₃
• MW: 275.184032440186
• CID: 4910708
• Update Time: 2025-05-21

Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C10H8F3N3O3/c1-2-18-9(17)6-4-16-8(15)5(3-14)7(6)19-10(11,12)13/h4H,2H2,1H3,(H2,15,16)
• InChI Key： RTZOZRWPWYGKAA-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C#N)C(N)=NC=C1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 2.2
• Topological Polar Surface Area: 98.2

Additional information on Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806001-31-9): A Comprehensive Overview

Ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806001-31-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate is composed of a pyridine ring substituted with an amino group, a cyano group, a trifluoromethoxy group, and an ethyl ester. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, making it a valuable building block in the synthesis of complex molecules.

Recent research studies have highlighted the importance of ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a potent inhibitor of specific enzymes involved in various disease pathways. The cyano group and trifluoromethoxy group contribute to its high affinity and selectivity for these targets, enhancing its therapeutic potential.

In the context of pharmaceutical research, ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate has been explored for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further clinical investigation. Preliminary studies have shown promising results in animal models, indicating its efficacy in mitigating disease symptoms.

The synthetic versatility of ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate is another key aspect that has driven its popularity among researchers. Various synthetic routes have been developed to efficiently produce this compound, including transition-metal-catalyzed reactions and multistep synthetic sequences. These methods not only improve yield and purity but also reduce environmental impact, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate has found use in other areas such as materials science and analytical chemistry. Its unique electronic properties make it suitable for applications in organic electronics and as a fluorescent probe for bioimaging. The ability to fine-tune its properties through chemical modifications further expands its utility in these fields.

The safety profile of ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be followed to minimize risks. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to established guidelines for handling chemical compounds.

In conclusion, ethyl 2-amino-3-cyano-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806001-31-9) is a multifaceted compound with significant potential in various scientific and industrial domains. Its unique structural features, combined with its synthetic versatility and biological activity, make it an important molecule for ongoing research and development efforts. As new applications continue to emerge, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.